4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one

• Molecular Formula: C16H18N2O
• Molecular Weight: 254.33 g/mol
• IUPAC Name: 4-(4-ethylphenyl)-5,6,7,8-tetrahydro-2H-phthalazin-1-one
• InChI: InChI=1S/C16H18N2O/c1-2-11-7-9-12(10-8-11)15-13-5-3-4-6-14(13)16(19)18-17-15/h7-10H,2-6H2,1H3,(H,18,19)
• InChI Key: RMLXXWNAYLGRJJ-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)C2=NNC(=O)C3=C2CCCC3

Description

4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one, also known as TPHP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TPHP is a cyclic imide that is synthesized from phthalic anhydride and 4-ethylphenylhydrazine.

Scientific Research Applications

4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one has been widely studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, 4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and neurological disorders. In materials science, 4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one has been used as a building block for the synthesis of functional materials, such as polymers and metal-organic frameworks. In organic synthesis, 4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one has been employed as a versatile reagent for the preparation of various compounds, including amino acids and peptides.

Mechanism of Action

The mechanism of action of 4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one is not fully understood, but it is believed to act as a modulator of various biological processes, including enzyme activity and signal transduction pathways. 4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one has been shown to interact with various proteins, including kinases and phosphatases, which play important roles in cellular signaling and metabolism.
Biochemical and Physiological Effects:
4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one has been shown to have various biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective properties. 4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one has also been shown to modulate the activity of various enzymes, including acetylcholinesterase and tyrosinase, which are involved in the regulation of neurotransmitter levels and melanin synthesis, respectively.

Advantages and Limitations for Lab Experiments

4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one has several advantages for lab experiments, including its ease of synthesis, stability, and versatility as a building block for the synthesis of various compounds. However, 4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one also has several limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are numerous future directions for the study of 4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one, including the development of new synthetic methods for the preparation of 4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one and its derivatives, the investigation of its potential applications in drug discovery and materials science, and the elucidation of its mechanism of action and physiological effects. Additionally, further studies are needed to determine the safety and toxicity of 4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one, particularly with regard to its potential use in medicinal chemistry. Overall, 4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one is a promising compound with a wide range of potential applications in various fields, and further research is needed to fully explore its potential.

Synthesis Methods

4-(4-ethylphenyl)-5,6,7,8-tetrahydrophthalazin-1(2H)-one is synthesized by reacting phthalic anhydride with 4-ethylphenylhydrazine in the presence of a catalyst. The reaction takes place in a solvent, such as acetic acid or ethanol, and is typically carried out under reflux conditions. The product is then purified by recrystallization or chromatography.